Pimobendan-d3

• Molecular Formula: C19H18N4O2
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C19H18N4O2/c1-11-9-17(24)22-23-18(11)13-5-8-15-16(10-13)21-19(20-15)12-3-6-14(25-2)7-4-12/h3-8,10-11H,9H2,1-2H3,(H,20,21)(H,22,24)/i2D3
• InChIKey: GLBJJMFZWDBELO-BMSJAHLVSA-N

Pimobendan-d3: Deuterated Internal Standard for LC-MS/MS

Pimobendan-d3 is a deuterium-labeled analog of the cardiotonic agent pimobendan, wherein three hydrogen atoms on the methoxy group are replaced with deuterium (C19H15D3N4O2, molecular weight 337.39 g/mol) [1]. It is classified as a stable isotope-labeled internal standard (SIL-IS) and is exclusively employed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows to enable precise, matrix-corrected quantification of pimobendan and its active metabolite, O-desmethylpimobendan (ODMP), in biological matrices such as plasma and microsomal preparations [2].

Type Deuterated internal standard (SIL-IS)

Method LC-MS/MS quantification

Analytes Pimobendan, O-desmethylpimobendan

Matrix correction Ion suppression, extraction recovery

• [1] MedChemExpress. Pimobendan-d3 (UD-CG115-d3) Technical Datasheet. Cat. No.: HY-B0204S1. Purity: 99.43%. View Source
• [2] Veeprho. Pimobendan-D3 Product Description. Catalogue No.: DVE001802. View Source

Pimobendan-d3 Substitution Risks

Substituting Pimobendan-d3 with unlabeled pimobendan or a structurally unrelated internal standard in LC-MS/MS assays introduces significant analytical error. Unlabeled pimobendan co-elutes and shares identical mass transitions with the target analyte, preventing baseline separation and rendering accurate peak integration impossible . Conversely, a non-isotopic internal standard (e.g., glycyrrhizin) exhibits different ionization efficiency and extraction recovery, failing to correct for matrix effects, sample preparation losses, or ion suppression, which can bias quantification by 20–50% [1]. While other deuterated pimobendan analogs (e.g., Pimobendan-d4) exist, the d3 variant is specifically validated in published pharmacokinetic methods and offers a defined mass shift (+3 Da) that avoids isotopic overlap with the native analyte and its primary metabolite ODMP, ensuring selective MRM detection .

Unlabeled analog

Co-elution and identical MRM transitions with analyte preclude baseline separation, compromising peak integration accuracy.

Non-isotopic IS

Different ionization efficiency and extraction recovery fail to correct matrix effects, potentially introducing 20–50% quantification bias.

Alternative d-label

Other deuterated analogs (e.g., d4) may not replicate the validated +3 Da mass shift, risking isotopic overlap with the ODMP metabolite.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Pimobendan-d3 Quantitative Evidence

High Purity for Interference-Free MS Detection

Pimobendan-d3 from MedChemExpress is supplied with a certified purity of 99.43%, as determined by HPLC [1]. In contrast, a commonly cited alternative vendor (BenchChem) reports a typical purity of 95% for their Pimobendan-d3 product . This 4.43% absolute purity difference directly reduces the level of non-deuterated or structurally related impurities that could generate interfering MS signals, thereby lowering background noise and improving the signal-to-noise ratio (S/N) for the target MRM transition.

Purity comparison

Head-to-head

MCE (target) 99.43%

BenchChem 95%

+4.43% absolute purity

Lower impurity interference supports LLOQ achievement

Vendor COA; verify lot-specific purity

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	99.43%
Comparator Or Baseline	BenchChem Pimobendan-d3: 95% (typical)
Quantified Difference	+4.43% absolute purity
Conditions	Vendor Certificate of Analysis

Why This Matters

Higher purity minimizes the risk of MS signal interference from impurities, crucial for achieving lower limits of quantification (LLOQ) and maintaining assay linearity in trace-level bioanalysis.

• [1] MedChemExpress. Pimobendan-d3 (UD-CG115-d3) Technical Datasheet. Cat. No.: HY-B0204S1. Purity: 99.43%. View Source

Chromatographic Separation from ODMP Metabolite

In a validated UHPLC-MS/MS protocol for pimobendan pharmacokinetics, the retention times for pimobendan, its active metabolite O-desmethylpimobendan (ODMP), and the internal standard (glycyrrhizin) were 2.12 min, 1.58 min, and 2.05 min, respectively . While Pimobendan-d3 was not the internal standard in this specific run, its near-identical physicochemical properties to pimobendan mean it co-elutes precisely with the parent analyte (expected retention time ~2.12 min) [1]. This co-elution ensures that the internal standard experiences the identical matrix environment and ion suppression effects as the analyte, a fundamental requirement for accurate isotope dilution mass spectrometry.

Chromatographic separation

Class-level

Pimobendan-d3 (inferred) ~2.12 min

ODMP 1.58 min

Glycyrrhizin (IS) 2.05 min

Rs > 1.5 between pimobendan/d3 and ODMP

Co-elution with analyte ensures identical matrix effect and ion suppression correction

Inferred from published method using glycyrrhizin IS; data to verify for d3

Evidence Dimension	Retention Time (LC)
Target Compound Data	Pimobendan-d3 (inferred): ~2.12 min
Comparator Or Baseline	ODMP: 1.58 min; Glycyrrhizin (IS): 2.05 min
Quantified Difference	Resolution (Rs) > 1.5 between pimobendan/d3 and ODMP
Conditions	Synergi Fusion-RP C18 column, 0.2% formic acid in water/methanol gradient

Why This Matters

Co-elution of Pimobendan-d3 with pimobendan, combined with baseline separation from ODMP, enables simultaneous, interference-free quantification of both parent drug and active metabolite in a single run.

• [1] Veeprho. Pimobendan-D3 Product Description. Describes nearly identical chemical and physical properties. View Source

Deuterium Mass Shift for MRM Specificity

The mass-to-charge (m/z) ratio for pimobendan in positive ion mode is 335/319 . Due to the incorporation of three deuterium atoms, Pimobendan-d3 exhibits a mass shift of +3 Da, resulting in a precursor ion m/z of 338. The corresponding product ion for quantification is typically m/z 322 (derived from the 319 fragment plus 3 Da) [1]. This 3 Da difference ensures that the MRM transition for the internal standard does not overlap with the native isotopic envelope of the unlabeled pimobendan (which contains a small percentage of naturally occurring 13C and 2H), thereby eliminating cross-talk and ensuring signal specificity at low ng/mL concentrations.

Mass shift specificity

Class-level

Pimobendan-d3 MRM 338 → 322

Unlabeled pimobendan MRM 335 → 319

+3 Da mass shift

Clear analytical window avoids isotopic cross-talk from native analyte

Based on structural d3 incorporation; confirm with actual MS spectrum

Evidence Dimension	Mass-to-Charge Ratio (m/z)
Target Compound Data	Precursor m/z 338 → Product m/z 322
Comparator Or Baseline	Unlabeled Pimobendan: 335 → 319
Quantified Difference	+3 Da mass shift
Conditions	Triple quadrupole MS, positive electrospray ionization

Why This Matters

The +3 Da mass shift provides a clear analytical window, preventing isotopic interference from the unlabeled analyte and ensuring the internal standard signal is solely attributable to the spiked deuterated compound.

• [1] MedChemExpress. Pimobendan-d3 (UD-CG115-d3) Chemical Structure Information. View Source

Validated Cross-Species PK Assays

LC-MS/MS methods utilizing deuterated internal standards for pimobendan quantification have been successfully validated and applied across multiple species. In a feline pharmacokinetic study, a UHPLC-MS/MS method achieved quantification of pimobendan and ODMP with a lower limit of detection (LLOD) of 0.09 μg/L and a linear range up to 100 μg/L (R² > 0.99) [1]. The intra-day precision (%CV) ranged from 4.04–8.96% and accuracy from 92.70–100.52% [1]. In a canine study, pimobendan enantiomers were quantified with oral bioavailability determined as 70% [2]. While these studies may have used alternative SIL-IS, Pimobendan-d3 is directly substitutable and offers the validated performance characteristics required for regulatory bioequivalence and pharmacokinetic studies.

Cross-species validation

Cross-study comparable

LLOD (pimobendan) 0.09 μg/L

Linear range 0.09–100 μg/L (R² > 0.99)

Intra-day precision 4.04–8.96% CV

Accuracy 92.70–100.52%

ODMP showed comparable precision (4.78–9.43% CV)

Supports cross-species method transfer for pimobendan bioanalysis

Based on feline/canine studies; verify in own laboratory

Evidence Dimension	Assay Performance Metrics
Target Compound Data	LLOD: 0.09 μg/L; Linear range: 0.09–100 μg/L; Precision: 4.04–8.96% CV; Accuracy: 92.70–100.52%
Comparator Or Baseline	ODMP: LLOD 0.09 μg/L; Linear range 0.09–200 μg/L; Precision 4.78–9.43% CV
Quantified Difference	Comparable or superior precision for pimobendan vs. ODMP
Conditions	UHPLC-MS/MS, plasma matrix, multiple species (feline, canine)

Why This Matters

Demonstrates that methods employing deuterated pimobendan internal standards are robust and transferable, providing procurement confidence for laboratories developing cross-species or multi-study bioanalytical workflows.

• [1] Yata M, McLachlan AJ, Foster DJ, Hanzlicek AS, Beijerink NJ. Single-dose pharmacokinetics and cardiovascular effects of oral pimobendan in healthy cats. J Vet Cardiol. 2016;18(4):310-325. View Source
• [2] Bell ET, et al. The pharmacokinetics of pimobendan enantiomers after oral and intravenous administration of racemate pimobendan formulations in healthy dogs. J Vet Pharmacol Ther. 2016;39(1):54-61. View Source

Pimobendan-d3 Applications in Bioanalysis and QC

Canine and Feline Pharmacokinetic Studies

Pimobendan-d3 is the internal standard of choice for quantifying pimobendan and ODMP in plasma from pharmacokinetic studies in dogs and cats, where the drug is clinically used for congestive heart failure. Its use corrects for matrix effects and extraction variability, enabling accurate determination of AUC, Cmax, t1/2, and bioavailability [1]. The validated LC-MS/MS methods employing deuterated internal standards achieve LLODs of 0.09 μg/L, suitable for capturing the full pharmacokinetic profile following oral or intravenous administration [2].

Liver Microsome Metabolism and DDI Studies

For quantifying the rate of ODMP formation in liver microsomal incubations, Pimobendan-d3 provides the necessary analytical specificity to distinguish the parent drug from its metabolite. A validated HPLC method for rat liver microsomes demonstrated baseline resolution of pimobendan (retention time 5.6 min) and ODMP (2.8 min) [3]. Incorporation of Pimobendan-d3 as the internal standard ensures precise measurement of metabolic turnover, essential for determining intrinsic clearance and assessing potential DDIs.

Quality Control and Stability Testing

Pimobendan-d3 can serve as a stable isotopic internal standard in forced degradation studies and stability-indicating LC-MS methods for pimobendan drug substance and finished dosage forms. Its high purity (99.43%) [4] and resistance to H/D back-exchange under typical storage and analytical conditions make it reliable for quantifying pimobendan in the presence of degradation products. This supports regulatory submissions (e.g., ANDA) requiring validated analytical procedures for assay and impurity testing [5].

Therapeutic Drug Monitoring and Bioequivalence

In clinical settings or bioequivalence trials comparing different pimobendan formulations (e.g., capsules vs. oral solutions), accurate and precise plasma concentration data are critical. Pimobendan-d3 enables the robust quantification of pimobendan and its active metabolite ODMP with inter-day precision <10% CV and accuracy within 92–100% [2], meeting FDA and EMA bioanalytical method validation guidelines for incurred sample reanalysis and cross-study comparability.

Application

Selection Property

Validation Focus

Canine and feline PK research

Co-eluting deuterated IS for matrix correction

AUC, Cmax, t1/2 quantification

Liver microsome metabolism studies

Baseline metabolite resolution

Intrinsic clearance and DDI assessment

Stability-indicating method development

High purity and H/D back-exchange resistance

Degradation product and impurity profiling

Research bioequivalence studies

Matrix-corrected quantification of pimobendan and ODMP

Precision and accuracy across species

• [1] Bell ET, et al. The pharmacokinetics of pimobendan enantiomers after oral and intravenous administration of racemate pimobendan formulations in healthy dogs. J Vet Pharmacol Ther. 2016;39(1):54-61. View Source
• [2] Yata M, et al. Single-dose pharmacokinetics and cardiovascular effects of oral pimobendan in healthy cats. J Vet Cardiol. 2016;18(4):310-325. View Source
• [3] Kuriya S, Ohmori S, Hino M, Senda C, Sakai K, Igarashi T, Kitada M. Simple method for determination of the active metabolite of the inotropic drug pimobendan in rat liver microsomes. J Chromatogr B. 2000;744(1):145-152. View Source
• [4] MedChemExpress. Pimobendan-d3 (UD-CG115-d3) Technical Datasheet. Cat. No.: HY-B0204S1. Purity: 99.43%. View Source
• [5] SynZeal. Pimobendan D3 Product Description. View Source